(+)-(2S,5R)-1-Allyl-2,5-dimethylpiperazine, (+)-Camphoric Acid Salt
(+)-(2S,5R)-1-Allyl-2,5-dimethylpiperazine, (+)-Camphoric Acid Salt
Brand Name:
Vulcanchem
CAS No.:
186094-00-8
VCID:
VC20786200
InChI:
InChI=1S/C10H16O4.C9H18N2/c1-9(2)6(7(11)12)4-5-10(9,3)8(13)14;1-4-5-11-7-8(2)10-6-9(11)3/h6H,4-5H2,1-3H3,(H,11,12)(H,13,14);4,8-10H,1,5-7H2,2-3H3/t6-,10+;8-,9+/m11/s1
SMILES:
CC1CNC(CN1CC=C)C.CC1(C(CCC1(C)C(=O)O)C(=O)O)C
Molecular Formula:
C19H34N2O4
Molecular Weight:
354.5 g/mol
(+)-(2S,5R)-1-Allyl-2,5-dimethylpiperazine, (+)-Camphoric Acid Salt
CAS No.: 186094-00-8
Cat. No.: VC20786200
Molecular Formula: C19H34N2O4
Molecular Weight: 354.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 186094-00-8 |
|---|---|
| Molecular Formula | C19H34N2O4 |
| Molecular Weight | 354.5 g/mol |
| IUPAC Name | (2S,5R)-2,5-dimethyl-1-prop-2-enylpiperazine;(1R,3S)-1,2,2-trimethylcyclopentane-1,3-dicarboxylic acid |
| Standard InChI | InChI=1S/C10H16O4.C9H18N2/c1-9(2)6(7(11)12)4-5-10(9,3)8(13)14;1-4-5-11-7-8(2)10-6-9(11)3/h6H,4-5H2,1-3H3,(H,11,12)(H,13,14);4,8-10H,1,5-7H2,2-3H3/t6-,10+;8-,9+/m11/s1 |
| Standard InChI Key | GAUKCWXJAQLUCN-SLZMFKEQSA-N |
| Isomeric SMILES | C[C@H]1C[NH2+][C@@H](CN1CC=C)C.C[C@]1(CC[C@@H](C1(C)C)C(=O)O)C(=O)[O-] |
| SMILES | CC1CNC(CN1CC=C)C.CC1(C(CCC1(C)C(=O)O)C(=O)O)C |
| Canonical SMILES | CC1C[NH2+]C(CN1CC=C)C.CC1(C(CCC1(C)C(=O)[O-])C(=O)O)C |
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